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Compound of Interest

Compound Name: Glyburide-D3

Cat. No.: B1448855 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Glyburide-D3, ensuring compliance with regulatory standards and promoting a safe laboratory

environment. The following procedures are designed for researchers, scientists, and drug

development professionals who handle this compound.

Immediate Safety and Handling Precautions
Glyburide-D3, a deuterated analog of Glyburide, is utilized as an internal standard in analytical

testing. According to its Safety Data Sheet (SDS), pure Glyburide-D3 is not classified as a

hazardous substance under the Globally Harmonized System (GHS). However, it is imperative

to follow standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.

Handling: Avoid generating dust. Handle in a well-ventilated area or under a chemical fume

hood.

Storage of Waste: Store waste Glyburide-D3 in a designated, clearly labeled, and sealed

container, separate from other waste streams, awaiting disposal.
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The disposal of pharmaceutical compounds, including non-hazardous ones like Glyburide-D3,

is regulated to prevent environmental contamination. Key regulatory bodies in the United

States include the Environmental Protection Agency (EPA) and state environmental agencies.

[1][2] Pharmaceutical waste is broadly categorized as hazardous or non-hazardous.[2] Since

Glyburide-D3 is not listed as a hazardous waste and does not exhibit hazardous

characteristics (ignitability, corrosivity, reactivity, toxicity), it falls into the non-hazardous

category.[2]

The presence of deuterium, a stable (non-radioactive) isotope of hydrogen, does not alter the

disposal requirements from its non-deuterated counterpart, Glyburide.[3]

Step-by-Step Disposal Protocol
The preferred method for disposing of Glyburide-D3 from a laboratory setting is through a

licensed professional waste management service that handles pharmaceutical waste.

Incineration at a permitted facility is the most common and recommended treatment method for

pharmaceutical waste.[1]

Experimental Protocol: Segregation and Disposal of Glyburide-D3 Waste

Consult Institutional Guidelines: Before proceeding, review your institution's specific

Environmental Health & Safety (EHS) protocols for non-hazardous pharmaceutical waste

disposal.

Waste Segregation: Do not mix Glyburide-D3 with general laboratory trash, solvent waste,

or hazardous chemical waste. It must be segregated as non-hazardous pharmaceutical

waste.

Containerization:

Place solid Glyburide-D3 waste into a dedicated, robust, and sealable container.

The container must be clearly labeled as "Non-Hazardous Pharmaceutical Waste" and

should also list the chemical name: "Glyburide-D3".

Record Keeping: Maintain a detailed inventory of the waste, including the chemical name

and quantity, in your laboratory's waste log.
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Arrange for Pickup: Contact your institution's EHS department or approved chemical waste

contractor to schedule a pickup for the container.

Final Disposal: The licensed waste contractor will transport the material for final disposal,

typically via incineration, in compliance with all federal, state, and local regulations.[1][4]

Important Note:Do not dispose of Glyburide-D3 by flushing it down the drain or placing it in the

regular trash.[4] This practice is prohibited for pharmaceutical waste to prevent contamination

of water supplies.[1]

Data Presentation
The following table summarizes key identification and safety data for Glyburide-D3.

Parameter Information Source

Chemical Name

5-chloro-N-[2-[4-

[[[(cyclohexylamino)carbonyl]a

mino]sulfonyl]phenyl]ethyl]-2-

(methoxy-d3)-benzamide

Synonym Glibenclamide-d3 [5]

CAS Number 1219803-02-7

GHS Hazard Classification Not classified as hazardous

Hazard Pictograms None

Signal Word None

Primary Disposal Route
Incineration via a licensed

waste management facility
[1]

Disposal Workflow Visualization
The logical workflow for making decisions regarding the disposal of Glyburide-D3 is illustrated

below. This diagram outlines the process from initial waste identification to final compliant

disposal.
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Identify Waste:
Glyburide-D3

Consult Safety Data Sheet (SDS)
& Institutional EHS Policy

Is the substance classified
as RCRA Hazardous Waste?

No
(Per SDS for Glyburide-D3)

 No

Yes

 Yes

Is it a controlled substance
(per DEA)?

No

 No

Yes

 Yes

Segregate as
'Non-Hazardous Pharmaceutical Waste'

Containerize in a dedicated,
labeled, and sealed container.

Arrange pickup by licensed
waste disposal contractor.

Final Disposal:
Incineration

Follow Hazardous
Waste Disposal Protocol

Follow Controlled Substance
Disposal Protocol

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Glyburide-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

2. danielshealth.com [danielshealth.com]

3. moravek.com [moravek.com]

4. Healthcare Environmental Resource Center (HERC) [hercenter.org]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Proper Disposal of Glyburide-D3: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1448855#glyburide-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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